Cas no 183800-74-0 (tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate)

tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate structure
183800-74-0 structure
Product Name:tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate
CAS No:183800-74-0
MF:C10H17NO3S
MW:231.311881780624
MDL:MFCD24465865
CID:1382108
PubChem ID:18363257
Update Time:2025-04-20

tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Azetidinecarboxylic acid, 3-(acetylthio)-, 1,1-dimethylethyl ester
    • tert-Butyl 3-(acetylthio)azetidine-1-carboxylate
    • tert-Butyl3-(acetylsulfanyl)azetidine-1-carboxylate
    • A1-12901
    • CS-0078564
    • D73928
    • tert-Butyl 3-(acetylsulfanyl)azetidine-1-carboxylate
    • S-(1-Boc-3-azetidinyl) Ethanethioate
    • tert-butyl 3-acetylsulfanylazetidine-1-carboxylate
    • SCHEMBL1333807
    • MFCD24465865
    • 183800-74-0
    • DB-173722
    • t-Butyl 3-(acetylthio)azetidine-1-carboxylate
    • PS-20966
    • EN300-233754
    • NCTWTOSRADIIRF-UHFFFAOYSA-N
    • SY206455
    • tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate
    • MDL: MFCD24465865
    • Inchi: 1S/C10H17NO3S/c1-7(12)15-8-5-11(6-8)9(13)14-10(2,3)4/h8H,5-6H2,1-4H3
    • InChI Key: NCTWTOSRADIIRF-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 231.09301
  • Monoisotopic Mass: 231.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.9Ų

Experimental Properties

  • PSA: 46.61

tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate Security Information

tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate Pricemore >>

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abcr
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